![molecular formula C17H21N5O2S B279458 1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol](/img/structure/B279458.png)
1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol
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Overview
Description
1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol, also known as MTEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which has been implicated in various neurological and psychiatric disorders. In
Mechanism of Action
1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol acts as a selective antagonist of the mGluR5 receptor, which is a G protein-coupled receptor that is involved in the regulation of synaptic plasticity and neurotransmitter release. By blocking the activity of mGluR5, this compound can modulate the activity of glutamatergic neurotransmission, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of glutamate release, the regulation of synaptic plasticity, and the modulation of dopamine release. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol in lab experiments is its selectivity for the mGluR5 receptor, which allows for the precise modulation of glutamatergic neurotransmission. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in experiments.
Future Directions
There are several future directions for the research on 1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol, including the investigation of its potential therapeutic applications in neurological and psychiatric disorders, the development of more potent and selective mGluR5 antagonists, and the exploration of its mechanism of action at the molecular level. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects and enhance its therapeutic potential.
Synthesis Methods
The synthesis of 1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol involves a series of chemical reactions that include the coupling of 2-furylboronic acid with 4-bromoaniline, followed by the reaction of the resulting intermediate with 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethylamine. The final step involves the reduction of the nitro group to the amine using palladium on carbon and hydrogen gas.
Scientific Research Applications
1-(4-{5-[({2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethyl}amino)methyl]furan-2-yl}phenyl)ethanol has been extensively studied for its potential therapeutic applications in neurological and psychiatric disorders. It has been shown to have antidepressant, anxiolytic, and antipsychotic effects in animal models. This compound has also been investigated for its potential use in the treatment of addiction, Alzheimer's disease, and fragile X syndrome.
Properties
Molecular Formula |
C17H21N5O2S |
---|---|
Molecular Weight |
359.4 g/mol |
IUPAC Name |
1-[4-[5-[[2-(1-methyltetrazol-5-yl)sulfanylethylamino]methyl]furan-2-yl]phenyl]ethanol |
InChI |
InChI=1S/C17H21N5O2S/c1-12(23)13-3-5-14(6-4-13)16-8-7-15(24-16)11-18-9-10-25-17-19-20-21-22(17)2/h3-8,12,18,23H,9-11H2,1-2H3 |
InChI Key |
LKOOUOPFVQXGNT-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=C(C=C1)C2=CC=C(O2)CNCCSC3=NN=NN3C)O |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2=CC=C(O2)CNCCSC3=NN=NN3C)O |
Origin of Product |
United States |
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